Cas no 2137513-93-8 (tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate)

• Product Name: tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate
• CAS No: 2137513-93-8
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 6445167
• PubChem ID: 165489913
• Update Time: 2025-06-08

tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate
• EN300-1141505
• 2137513-93-8

• Inchi： 1S/C12H22N4O2/c1-7(16-9(3)14-8(2)15-16)10(13)11(17)18-12(4,5)6/h7,10H,13H2,1-6H3
• InChI Key： IUYXHBHCJYQHHX-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)N1C(C)=NC(C)=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate

Introduction to tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate (CAS No. 2137513-93-8)

Tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate (CAS No. 2137513-93-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular formula of tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate is C₁₀H₁₈N₄O₂, and it has a molecular weight of approximately 226.27 g/mol. The compound features a tert-butyl ester group, an amino group, and a dimethyl-1H-1,2,4-triazolyl moiety. These functional groups contribute to its diverse reactivity and potential biological activities.

The synthesis of tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate can be achieved through various methods. One common approach involves the reaction of tert-butyl 3-bromo-2-amino butanoate with dimethylhydrazine under appropriate conditions. This method has been optimized to yield high purity and yield of the target compound. Recent studies have also explored alternative synthetic routes to improve efficiency and reduce environmental impact.

In terms of chemical properties, tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has been extensively studied to ensure its suitability for long-term storage and use in laboratory settings.

The biological activities of tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate have been the subject of numerous research investigations. One notable area of interest is its potential as an antifungal agent. Studies have shown that this compound exhibits significant antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of essential enzymes.

Beyond antifungal properties, tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate has also been investigated for its anti-inflammatory effects. Research has demonstrated that it can effectively reduce inflammation in both in vitro and in vivo models by modulating key inflammatory pathways such as NF-kB and MAPK signaling. These findings suggest potential applications in the treatment of inflammatory diseases such as arthritis and colitis.

In the realm of cancer research, tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate has shown promise as a potential anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines while sparing normal cells. The selective cytotoxicity observed may be attributed to its ability to target specific cellular pathways involved in cancer progression.

The pharmacokinetic properties of tert-butyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-y l)butanoate have also been evaluated to assess its suitability for therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its target sites within the body without causing significant toxicity.

In conclusion, tert-butyl 2-amino -3-(dimethyl - 1 H - 1 , 2 , 4 - triazol - 1 - yl ) butanoate strong > (CAS No . 2 1375 13 -93 -8 ) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its demonstrated biological activities , makes it an attractive candidate for further development . Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses , paving the way for innovative treatments in various medical fields . p >